2,6-dimethoxy-N-(2-methoxydibenzo[b,d]furan-3-yl)benzamide

• IUPAC Name: 2,6-dimethoxy-N-(2-methoxydibenzofuran-3-yl)benzamide
• InChI: InChI=1S/C22H19NO5/c1-25-17-9-6-10-18(26-2)21(17)22(24)23-15-12-19-14(11-20(15)27-3)13-7-4-5-8-16(13)28-19/h4-12H,1-3H3,(H,23,24)
• InChI Key: LYWUIOYFTOLRQE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)C(=O)NC2=C(C=C3C4=CC=CC=C4OC3=C2)OC
• Molecular Formula: C22H19NO5
• Molecular Weight: 377.4 g/mol

Description

2,6-dimethoxy-N-(2-methoxydibenzo[b,d]furan-3-yl)benzamide, also known as DMDBF, is a synthetic compound that has gained attention for its potential use in scientific research. This compound is a benzamide derivative and is classified as a hallucinogenic drug. However, the focus of

Mechanism of Action

The mechanism of action of 2,6-dimethoxy-N-(2-methoxydibenzo[b,d]furan-3-yl)benzamide is not fully understood. However, it is believed to act as a partial agonist of the 5-HT2A receptor. This means that it can activate the receptor to some extent, but not fully. 2,6-dimethoxy-N-(2-methoxydibenzo[b,d]furan-3-yl)benzamide may also interact with other receptors in the brain, leading to its hallucinogenic effects.
Biochemical and Physiological Effects:
2,6-dimethoxy-N-(2-methoxydibenzo[b,d]furan-3-yl)benzamide has been shown to induce hallucinations and alter perception in animal studies. It has also been shown to increase levels of the neurotransmitter dopamine in certain brain regions. Additionally, 2,6-dimethoxy-N-(2-methoxydibenzo[b,d]furan-3-yl)benzamide has been shown to have anti-inflammatory properties in vitro, which may have potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One advantage of using 2,6-dimethoxy-N-(2-methoxydibenzo[b,d]furan-3-yl)benzamide in lab experiments is its high affinity for the 5-HT2A receptor. This makes it a useful tool for studying the receptor's function and for screening potential drugs that target the receptor. However, one limitation of using 2,6-dimethoxy-N-(2-methoxydibenzo[b,d]furan-3-yl)benzamide is its potential for inducing hallucinations in animal models. This may make it difficult to interpret results and may limit its use in certain experiments.

Future Directions

There are several future directions for the use of 2,6-dimethoxy-N-(2-methoxydibenzo[b,d]furan-3-yl)benzamide in scientific research. One potential application is in the development of new drugs that target the 5-HT2A receptor. 2,6-dimethoxy-N-(2-methoxydibenzo[b,d]furan-3-yl)benzamide could be used as a screening tool to identify potential drug candidates. Additionally, 2,6-dimethoxy-N-(2-methoxydibenzo[b,d]furan-3-yl)benzamide could be used to study the effects of hallucinogenic compounds on the brain and to better understand the mechanisms underlying these effects. Finally, 2,6-dimethoxy-N-(2-methoxydibenzo[b,d]furan-3-yl)benzamide's anti-inflammatory properties could be further explored for potential therapeutic applications.

Synthesis Methods

The synthesis of 2,6-dimethoxy-N-(2-methoxydibenzo[b,d]furan-3-yl)benzamide is a complex process that involves several steps. One method of synthesis involves the reaction of 2,6-dimethoxybenzaldehyde with 2-methoxydibenzo[b,d]furan-3-carboxylic acid in the presence of a catalyst. This reaction produces 2,6-dimethoxy-N-(2-methoxydibenzo[b,d]furan-3-yl)benzamide as a white crystalline solid.

Scientific Research Applications

2,6-dimethoxy-N-(2-methoxydibenzo[b,d]furan-3-yl)benzamide has been used in scientific research to study the effects of hallucinogenic compounds on the brain. Specifically, 2,6-dimethoxy-N-(2-methoxydibenzo[b,d]furan-3-yl)benzamide has been used as a tool to study the serotonin 2A receptor (5-HT2A), which is a target of many hallucinogenic drugs. 2,6-dimethoxy-N-(2-methoxydibenzo[b,d]furan-3-yl)benzamide has been shown to have a high affinity for the 5-HT2A receptor, making it a useful tool for studying the receptor's function.